Cas no 3234-84-2 (Dodecanoic acid,octadecyl ester)

• Product Name: Dodecanoic acid,octadecyl ester
• CAS No: 3234-84-2
• Molecular Formula: C₃₀H₆₀O₂
• Molecular Weight: 452.7962
• MDL: MFCD00079415
• CID: 312489
• PubChem ID: 76712

Dodecanoic acid,octadecyl ester Properties

Names and Identifiers

• Dodecanoic acid,octadecyl ester
• octadecyl dodecanoate
• Lauric acid, octadecyl ester
• Octadecyl laurate
• Stearyl laurate
• octadecanyl dodecanoate
• EINECS 221-786-3
• n-octadecyl dodecanoate
• LMFA07010039
• NS00029263
• Octadecyldodecanoate
• SCHEMBL276745
• WE(18:0/12:0)
• Dodecanoic acid, octadecyl ester
• DTXSID4052005
• 3234-84-2
• AKOS028108512
• TZXYSEYEGNHPQI-UHFFFAOYSA-N
• AS-76529
• A10980

• MDL： MFCD00079415
• InChIKey： TZXYSEYEGNHPQI-UHFFFAOYSA-N
• Inchi： InChI=1S/C30H60O2/c1-3-5-7-9-11-13-14-15-16-17-18-19-21-23-25-27-29-32-30(31)28-26-24-22-20-12-10-8-6-4-2/h3-29H2,1-2H3
• SMILES： CCCCCCCCCCCC(OCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 452.4596
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 28
• Monoisotopic Mass: 452.459
• Heavy Atom Count: 32
• Complexity: 353
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 14.1
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• PSA: 26.3
• Refractive Index: 1.454
• Boiling Point: 484.9°Cat760mmHg
• Flash Point: 255.5°C
• Density: 0.858

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters